2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-phenylethane-1-sulfonamido
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-phenylethane-1-sulfonamido, also known as FPE-SO2, is a synthetic compound that has gained interest in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of sulfonamide derivatives and has been found to exhibit various biochemical and physiological effects that make it a promising candidate for future drug development.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their significant antibacterial properties. The incorporation of the furan nucleus into compounds can lead to the development of new drugs to combat microbial resistance. This compound, with its furan moiety, may exhibit a wide range of biological activities against both Gram-positive and Gram-negative bacteria. Researchers can explore its efficacy as a novel antibacterial agent, potentially leading to the creation of more effective treatments for bacterial infections .
Antimicrobial Drug Development
The rise of drug-resistant strains of microorganisms has made the search for new antimicrobial compounds with unique mechanisms of action more urgent. Given the promising biological and pharmacological characteristics of furan-containing compounds, this particular sulfonamide derivative could be a valuable candidate for the development of new antimicrobial drugs .
Anticancer Research
Compounds with furan structures have been associated with anticancer activity. The structural complexity and potential reactivity of this compound make it a candidate for anticancer drug development. Its effects on cancer cell lines, particularly in terms of proliferation inhibition, could be a significant area of study. Researchers might investigate its potential as a chemotherapeutic agent, especially against breast cancer cell lines .
Anti-Inflammatory and Analgesic Applications
The anti-inflammatory and analgesic properties of furan derivatives are well-documented. This compound could be studied for its potential to reduce inflammation and alleviate pain. It could be particularly useful in the treatment of chronic inflammatory diseases and conditions requiring analgesic interventions .
Antifungal and Antiviral Research
Beyond antibacterial properties, furan derivatives also show promise in antifungal and antiviral applications. This compound could be explored for its effectiveness against various fungal and viral pathogens, contributing to the development of new antifungal and antiviral medications .
Pharmacological Property Investigation
The diverse pharmacological properties of furan derivatives, such as antiprotozoal, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and diuretic effects, provide a broad spectrum of research applications. This compound’s furan core could be the basis for investigating these varied pharmacological effects, potentially leading to the discovery of new therapeutic agents .
Mechanism of Action
Mode of Action
Furan derivatives have been found to exhibit a wide range of biological and pharmacological characteristics , suggesting that this compound may interact with its targets in a manner that leads to changes in cellular function or structure.
Biochemical Pathways
Furan derivatives have been found to be involved in a variety of biological activities , suggesting that this compound may affect multiple biochemical pathways. The downstream effects of these interactions would depend on the specific pathways involved.
Result of Action
Given the biological and pharmacological activities of furan derivatives , it is likely that this compound could have a range of effects at the molecular and cellular levels.
properties
IUPAC Name |
N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4S/c20-17(13-19-24(21,22)16-5-2-1-3-6-16)14-8-10-15(11-9-14)18-7-4-12-23-18/h1-12,17,19-20H,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCHLDRDKCCJCFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.